Cas no 41890-92-0 (2-Octanol,7-methoxy-3,7-dimethyl-)

2-Octanol,7-methoxy-3,7-dimethyl- structure
41890-92-0 structure
Product Name:2-Octanol,7-methoxy-3,7-dimethyl-
CAS No:41890-92-0
MF:C11H24O2
MW:188.307064056396
CID:329069
Update Time:2026-05-14

2-Octanol,7-methoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanol,7-methoxy-3,7-dimethyl-
    • 2-Octanol, 3,7-dimethyl-7-methoxy-
    • 3,7-Dimethyl-7-methoxy-2-octanol
    • 3,7-dimethyl-7-methoxyoctan-2-ol
    • 7-methoxy-3,7-dimethyl-2-octanol
    • 7-methoxy-3,7-dimethyl-octan-2-ol
    • BRN 1921024
    • Dihydromethoxyelgenol
    • EINECS 255-574-7
    • Elesant
    • Methoxyelgenol
    • Osirol
    • Inchi: InChI=1S/C11H24O2/c1-9(10(2)12)7-6-8-11(3,4)13-5/h9-10,12H,6-8H2,1-5H3
    • InChI Key: ZJVRYPHKSDHLTC-UHFFFAOYSA-N
    • SMILES: COC(C)(C)CCCC(C)C(O)C

Computed Properties

  • Exact Mass: 188.178
  • Monoisotopic Mass: 188.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Color/Form: Colorless to yellowish liquid
  • Density: 0.9217 (rough estimate)
  • Boiling Point: 263.33°C (rough estimate)
  • Flash Point: 65.1ºC
  • Refractive Index: 1.4260 (estimate)
  • PSA: 29.46000
  • LogP: 2.59860

2-Octanol,7-methoxy-3,7-dimethyl- Pricemore >>

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